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Compound of Interest

Compound Name: 4-Sec-butoxybenzoic acid

Cat. No.: B1353101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
sec-butoxybenzoic acid (CAS No. 104097-41-8). The following sections detail the known

hazards, proper handling procedures, personal protective equipment, emergency protocols,

and physical and chemical properties to ensure its safe use in a laboratory and research

environment.

Disclaimer: Specific safety data for 4-sec-butoxybenzoic acid is limited. Where specific data

is unavailable, information for the closely related isomer, 4-n-butoxybenzoic acid (CAS No.

1498-96-0), has been provided as an approximation and is clearly noted. Researchers should

handle the compound with the assumption that it shares similar hazard characteristics to its n-

butyl isomer.

Hazard Identification and Classification
While a specific GHS classification for 4-sec-butoxybenzoic acid is not readily available,

based on the data for the n-butoxy isomer, it is prudent to handle it as a substance with the

following potential hazards:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.[1]
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Respiratory Irritation: May cause respiratory irritation.

GHS Hazard Information (Approximated from 4-n-Butoxybenzoic Acid)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Physical and Chemical Properties
Detailed experimental data for the physical and chemical properties of 4-sec-butoxybenzoic
acid are not widely published. The following table includes data for 4-sec-butoxybenzoic acid
where available and supplemented with data from its n-butyl isomer as an approximation.

Property Value

Molecular Formula C11H14O3

Molecular Weight 194.23 g/mol

Appearance Beige to light brown crystalline powder

Melting Point
145 - 150 °C / 293 - 302 °F (for 4-n-

butoxybenzoic acid)

Boiling Point No data available

Solubility Sparingly soluble in water

CAS Number 104097-41-8

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risk.
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Handling
Handle in a well-ventilated place.

Wear suitable protective clothing, gloves, and eye/face protection.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge steam.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store apart from foodstuff containers or incompatible materials, such as strong oxidizing

agents.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended personal protective equipment when

handling 4-sec-butoxybenzoic acid.
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Recommended Personal Protective Equipment (PPE)

Personal Protective Equipment

Researcher/Scientist

Eye Protection Safety glasses with side-shields or goggles

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Body Protection Laboratory coat

Respiratory Protection Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary.

User Wears

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-sec-butoxybenzoic acid.

First-Aid Measures
In the event of exposure, follow these first-aid protocols immediately.
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Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release Measures
In the case of a spill, follow the emergency procedures outlined below.

Personal Precautions
Avoid dust formation.

Avoid breathing mist, gas, or vapors.

Avoid contact with skin and eyes.

Use personal protective equipment, including chemical-impermeable gloves.

Ensure adequate ventilation.

Remove all sources of ignition.
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Evacuate personnel to safe areas.

Keep people away from and upwind of the spill/leak.

Environmental Precautions
Prevent further spillage or leakage if it is safe to do so.

Do not let the chemical enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up
Collect and arrange for disposal.

Keep the chemical in suitable, closed containers for disposal.

Remove all sources of ignition.

The following flowchart details the general procedure for handling a chemical spill of 4-sec-
butoxybenzoic acid.
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Chemical Spill Response Protocol

Spill Occurs

Assess the Spill
(Size and Hazard)

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbent material for liquids,

cover solids to prevent dust)

Collect Spilled Material
(Use non-sparking tools)

Place in a Labeled,
Sealed Container for Waste

Decontaminate the Area

Dispose of Waste
(Follow institutional and

local regulations)

Report the Incident

Click to download full resolution via product page

Caption: Flowchart for chemical spill response.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: No specific data is available.

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.

Toxicological Information
No specific toxicological data (e.g., LD50, LC50) for 4-sec-butoxybenzoic acid is readily

available. The most important known symptoms and effects are related to its potential for skin,
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eye, and respiratory irritation.

Disposal Considerations
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations, and product characteristics at the time of disposal. Do not

let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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